Cas no 103698-37-9 (Pyridine, 2-[[2-cyclohexyl-1-(phenylsulfonyl)ethyl]thio]-)

• Product name: Pyridine, 2-[[2-cyclohexyl-1-(phenylsulfonyl)ethyl]thio]-
• CAS No: 103698-37-9
• MF: C₁₉H₂₃NO₂S₂
• MW: 361.521422624588
• CID: 1138599
• PubChem ID: 11068431

Pyridine, 2-[[2-cyclohexyl-1-(phenylsulfonyl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[2-cyclohexyl-1-(phenylsulfonyl)ethyl]thio]-
• 2-[1-(benzenesulfonyl)-2-cyclohexylethyl]sulfanylpyridine
• DTXSID60454065
• 103698-37-9

• Inchi： InChI=1S/C19H23NO2S2/c21-24(22,17-11-5-2-6-12-17)19(15-16-9-3-1-4-10-16)23-18-13-7-8-14-20-18/h2,5-8,11-14,16,19H,1,3-4,9-10,15H2
• InChI Key： DIHGEEWLXDFEFM-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)CC(SC2=CC=CC=N2)S(=O)(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 361.11702132g/mol
• Monoisotopic Mass: 361.11702132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7Ų
• XLogP3: 5.9